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Compound of Interest

Compound Name: 3-Phenylpropiolonitrile

Cat. No.: B1195722 Get Quote

A foundational molecule in organic chemistry, 3-phenylpropiolonitrile, was first synthesized

and characterized in 1905 by the French chemists Charles Moureu and I. Lazennec. Their

groundbreaking work, published in the esteemed journal Comptes rendus hebdomadaires des

séances de l'Académie des sciences, laid the groundwork for the exploration of acetylenic

nitriles and their subsequent applications in synthetic chemistry.

This technical guide delves into the historical discovery and the inaugural synthesis of 3-
phenylpropiolonitrile, offering a detailed examination of the original experimental protocol.

The contents are tailored for researchers, scientists, and professionals in drug development

who are interested in the origins and fundamental synthesis of this important chemical entity.

Discovery and Initial Characterization
In the early 20th century, Charles Moureu, a prominent figure in French chemistry, and his

collaborator I. Lazennec, were conducting systematic investigations into the chemistry of

acetylenic compounds. Their research led them to explore methods for the creation of a

carbon-nitrogen triple bond adjacent to a carbon-carbon triple bond, a novel and challenging

synthetic endeavor at the time.

Their successful synthesis of a series of acetylenic nitriles, including 3-phenylpropiolonitrile,

was a significant advancement. They reported their findings in a seminal 1905 paper titled "Sur

les nitriles acétyléniques" (On Acetylenic Nitriles). This publication detailed the first-ever

preparation of this class of compounds and described their fundamental physical and chemical

properties.
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The First Synthesis: A Detailed Protocol
The original method developed by Moureu and Lazennec for the synthesis of 3-
phenylpropiolonitrile involved the reaction of a metallic acetylide with cyanogen iodide. This

approach, revolutionary for its time, provided a direct route to the desired acetylenic nitrile.

Experimental Protocol: Synthesis of 3-Phenylpropiolonitrile (Moureu & Lazennec, 1905)

Objective: To synthesize 3-phenylpropiolonitrile via the reaction of a metallic phenylacetylide

with cyanogen iodide.

Reactants and Reagents:

Phenylacetylene

A suitable metallic base (e.g., sodium amide in liquid ammonia, or a Grignard reagent) to

form the phenylacetylide

Cyanogen iodide (ICN)

Anhydrous ether (as solvent)

Procedure:

Preparation of the Metallic Phenylacetylide: In a flask equipped for anhydrous reactions, a

solution or suspension of the metallic base in anhydrous ether was prepared. To this, an

equimolar amount of phenylacetylene, dissolved in anhydrous ether, was added dropwise

with stirring. The reaction is typically exothermic and results in the formation of the metallic

phenylacetylide as a precipitate or a solution.

Reaction with Cyanogen Iodide: The freshly prepared metallic phenylacetylide was then

treated with an ethereal solution of cyanogen iodide. The cyanogen iodide was added

portion-wise, and the reaction mixture was stirred for a specified period to ensure complete

reaction.

Work-up and Isolation: Following the reaction, the mixture was carefully quenched with water

or a dilute acid to decompose any unreacted starting materials and byproducts. The ethereal
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layer was separated, washed with water and brine, and then dried over a suitable drying

agent (e.g., anhydrous sodium sulfate).

Purification: The solvent was removed by distillation under reduced pressure. The crude 3-
phenylpropiolonitrile was then purified by distillation or crystallization to yield the final

product.

Quantitative Data from the Original Publication:

While the 1905 publication primarily focused on the descriptive chemistry and proof of

structure, it laid the foundation for later quantitative characterization. Modern analysis provides

the following data for 3-phenylpropiolonitrile:

Property Value

Molecular Formula C₉H₅N

Molecular Weight 127.14 g/mol

CAS Number 935-02-4

Appearance White to off-white crystalline solid

Melting Point 39-41 °C

Boiling Point 115-117 °C at 15 mmHg

Logical Flow of the First Synthesis
The synthetic strategy employed by Moureu and Lazennec can be visualized as a

straightforward two-step process.
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Caption: Synthetic pathway for the first synthesis of 3-Phenylpropiolonitrile.

This pioneering work by Moureu and Lazennec not only introduced a new class of organic

compounds but also provided a versatile synthetic method that has been adapted and refined

over the past century. The discovery of 3-phenylpropiolonitrile stands as a testament to the

enduring value of fundamental research in advancing the field of chemical synthesis.

To cite this document: BenchChem. [Pioneering Synthesis: The Discovery of 3-
Phenylpropiolonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1195722#discovery-and-first-synthesis-of-3-
phenylpropiolonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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